Cas no 94500-43-3 (Benzo[a]pyrene-12-methanol(9CI))

• Product Name: Benzo[a]pyrene-12-methanol(9CI)
• CAS No: 94500-43-3
• MF: C₂₁H₁₄O
• MW: 282.335265636444
• CID: 815223
• PubChem ID: 125163
• Update Time: 2025-04-19

Benzo[a]pyrene-12-methanol(9CI) Chemical and Physical Properties

Names and Identifiers

• 12-hydroxymethylbenzo(a)pyrene
• benzo[a]pyren-12-ylmethanol
• Benzo[a]pyrene-12-methanol(9CI)
• Benzo[a]pyrene-12-methanol
• 12-HYDROXYMETHYLBENZO[A]PYRENE
• 94500-43-3
• CCRIS 5476
• 12-HMBP
• DTXSID80241510
• GGJ63PP5Z6
• {pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-17-yl}methanol

• Inchi： 1S/C21H14O/c22-12-16-11-19-17-6-2-1-4-14(17)10-15-9-8-13-5-3-7-18(16)20(13)21(15)19/h1-11,22H,12H2
• InChI Key： QFZVPWWLRDQHEP-UHFFFAOYSA-N
• SMILES： OCC1C=C2C3C=CC=CC=3C=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 282.104465066g/mol
• Monoisotopic Mass: 282.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų